A Ni(ii)-MOF: reversible guest adsorption and heterogeneous catalytic properties for silylcyanation of aromatic aldehydes†
Chemical Communications Pub Date: 2014-11-18 DOI: 10.1039/C4CC08003C
Abstract
A porous Ni(II)-MOF, which was constructed from a new bent fluorene-bridged ligand and NiCl2 under solvothermal conditions, can reversibly uptake organic solvent molecules and iodine species in a single-crystal-to-single-crystal (SC–SC) fashion. Furthermore, the obtained I2⊂Ni(II)-MOF can be a highly active heterogeneous catalyst to promote solvent-free silylcyanation of aromatic aldehydes under mild conditions.
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